Cas no 1211523-20-4 (2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine)

• Product Name: 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine
• CAS No: 1211523-20-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 822839
• Update Time: 2026-04-29

2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine

• Inchi： InChI=1S/C8H10N2O/c1-11-8-3-2-6-4-9-5-7(6)10-8/h2-3,9H,4-5H2,1H3
• InChI Key： JIRBMQKEIRZPAV-UHFFFAOYSA-N
• SMILES： COC1=CC=C2CNCC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine

Introduction to 2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine (CAS No. 1211523-20-4)

2-Methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1211523-20-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of a methoxy group at the 2-position and a dihydro system in the pyrrolopyridine core contributes to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery.

The pyrrolo[3,4-b]pyridine scaffold is particularly interesting due to its ability to mimic the binding pockets of various biological targets, including enzymes and receptors. This structural feature has been exploited in the design of small-molecule inhibitors and agonists for a range of therapeutic indications. Recent studies have highlighted the potential of 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine as a lead compound in the development of novel pharmacological agents.

In particular, the methoxy substitution at the 2-position enhances the compound's solubility and metabolic stability, which are critical factors for drug efficacy and safety. Additionally, the dihydro system introduces conformational flexibility, allowing for optimal interactions with biological targets. These characteristics make 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of potential drug candidates like 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine. High-throughput virtual screening (HTVS) and structure-based drug design (SBDD) approaches have been employed to evaluate its binding affinity to various protein targets. These computational methods have revealed that 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine exhibits strong interactions with enzymes involved in inflammatory pathways and signal transduction.

Experimental validation of these computational findings has been conducted through enzyme inhibition assays and cellular-based assays. Preliminary results indicate that 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine demonstrates significant inhibitory activity against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound effectively inhibits the activity of Janus kinases (JAKs), which are central mediators of inflammatory responses.

The mechanism of action of 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is thought to involve its ability to bind to the ATP-binding site of JAK enzymes, thereby preventing phosphorylation of downstream signaling molecules. This blockade disrupts inflammatory cascades and has been associated with reduced tumor growth and angiogenesis in preclinical models. Furthermore, its interaction with other targets such as tyrosine kinases suggests broader therapeutic potential.

Given these promising findings, 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine is being explored further in preclinical studies to assess its pharmacokinetic properties and safety profile. Pharmacokinetic studies are essential for determining how the compound is absorbed, distributed, metabolized, and excreted by the body. These studies provide critical data for optimizing dosing regimens and minimizing potential side effects.

Metabolic stability studies have shown that 2-methoxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyridine undergoes minimal degradation in vitro under physiological conditions. This suggests that it may exhibit a longer half-life in vivo compared to other small molecules with similar structures. Additionally，its favorable metabolic profile could enhance bioavailability and therapeutic efficacy.

Safety assessments are also underway to evaluate potential toxicities associated with 2-methoxy-6，7-dihydro—5H—pyrrolo[3，4—b]pyridine。 These assessments include acute toxicity studies、chronic toxicity studies、and genotoxicity assays。 Preliminary results from acute toxicity studies indicate that the compound is well-tolerated at high doses、with no significant signs of toxicity observed in animal models。 Further chronic toxicity studies are being conducted to evaluate long-term exposure effects。

The development of novel therapeutics often involves optimizing lead compounds through structural modifications to enhance their pharmacological properties。 In the case of 2—methoxy—6，7—dihydro—5H—pyrrolo[3，4—b]pyridine、 researchers are exploring derivatives with altered substituents or functional groups to improve potency、selectivity、and pharmacokinetic profiles。 Computational methods such as molecular dynamics simulations and quantum mechanics calculations are being used to predict how these modifications will affect the compound's behavior。

One particularly exciting area of research involves using 2—methoxy—6，7—dihydro—5H—pyrrolo[3，4—b]pyridine as a starting point for developing enzyme inhibitors with improved selectivity over existing therapeutics。 Selectivity is a critical factor in drug development because it minimizes off-target effects that can lead to adverse side effects。 By fine-tuning the structure of this compound、 researchers hope to create inhibitors that target specific enzymes while sparing others。

Another promising application involves using 2—methoxy—6，7—dihydro—5H—pyrrolo[3，4—b]pyridine as a scaffold for developing small molecules that modulate protein-protein interactions (PPIs). PPIs play crucial roles in many biological processes、including cell signaling、gene regulation、and disease development。 Targeting PPIs has proven challenging due to their large surface areas and transient nature。 However、 researchers believe that compounds like 2—methoxy—6，7—dihydro—5H—pyrrolo[3，4—b]pyridine may offer new opportunities for modulating these interactions。

In conclusion,2-Methoxy——6，7——dihydro——5H——pyrrolo[3，4——b]pyridine (CAS No。 1211523——20——4) represents a promising lead compound for drug discovery with significant potential in treating inflammatory diseases、cancer、and other disorders。 Its unique structural features make it an attractive scaffold for further optimization through medicinal chemistry approaches。 As research continues into its pharmacological properties、this compound is poised to make meaningful contributions to therapeutic development。